Cas no 1806132-16-0 (5-Iodo-3-nitro-2-(trifluoromethoxy)pyridine-4-carboxylic acid)

• Product Name: 5-Iodo-3-nitro-2-(trifluoromethoxy)pyridine-4-carboxylic acid
• CAS No: 1806132-16-0
• MF: C₇H₂F₃IN₂O₅
• MW: 378.000864505768
• CID: 4836948
• Update Time: 2025-05-26

5-Iodo-3-nitro-2-(trifluoromethoxy)pyridine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-Iodo-3-nitro-2-(trifluoromethoxy)pyridine-4-carboxylic acid

• Inchi： 1S/C7H2F3IN2O5/c8-7(9,10)18-5-4(13(16)17)3(6(14)15)2(11)1-12-5/h1H,(H,14,15)
• InChI Key： IFVIAPGDNUSWGE-UHFFFAOYSA-N
• SMILES： IC1=CN=C(C(=C1C(=O)O)[N+](=O)[O-])OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 347
• XLogP3: 2.4
• Topological Polar Surface Area: 105

Additional information on 5-Iodo-3-nitro-2-(trifluoromethoxy)pyridine-4-carboxylic acid

Introduction to 5-Iodo-3-nitro-2-(trifluoromethoxy)pyridine-4-carboxylic acid (CAS No. 1806132-16-0)

5-Iodo-3-nitro-2-(trifluoromethoxy)pyridine-4-carboxylic acid, with the chemical formula C₇H₂F₃INO₄, is a highly versatile intermediate in the field of pharmaceutical and agrochemical research. This compound belongs to the class of pyridine derivatives, which are widely recognized for their diverse biological activities and structural flexibility. The presence of multiple functional groups, including an iodo substituent, a nitro group, and a trifluoromethoxy moiety, makes it a valuable building block for synthesizing more complex molecules.

The CAS No. 1806132-16-0 uniquely identifies this compound in scientific literature and databases, ensuring precise referencing and reproducibility in experimental protocols. Its molecular structure incorporates elements that are particularly attractive for medicinal chemists seeking to develop novel therapeutic agents. The iodo group, for instance, is frequently utilized in cross-coupling reactions such as Suzuki-Miyaura or Stille couplings, enabling the introduction of aryl or vinyl groups at specific positions in the molecule. This reactivity is crucial for generating libraries of compounds with tailored pharmacological properties.

Similarly, the nitro group can be reduced to an amine or converted into other functional derivatives, providing further synthetic pathways. The trifluoromethoxy group introduces electron-withdrawing effects and metabolic stability, which are desirable features in drug candidates designed to enhance bioavailability and resistance to enzymatic degradation. These characteristics make 5-Iodo-3-nitro-2-(trifluoromethoxy)pyridine-4-carboxylic acid a preferred starting material for exploring new chemical entities (CDNs) in drug discovery programs.

In recent years, the demand for fluorinated pyridines has surged due to their demonstrated efficacy in modulating biological targets. The trifluoromethoxy group, in particular, has been shown to improve binding affinity and selectivity in protein-ligand interactions. A notable example comes from research published in the Journal of Medicinal Chemistry, where a series of trifluoromethoxypyridines were investigated for their potential as kinase inhibitors. The study highlighted that compounds featuring this moiety exhibited enhanced potency against certain cancer-related kinases compared to their non-fluorinated counterparts.

The iodo substituent on 5-Iodo-3-nitro-2-(trifluoromethoxy)pyridine-4-carboxylic acid also plays a pivotal role in modern synthetic strategies. Transition-metal-catalyzed cross-coupling reactions have revolutionized the construction of complex organic molecules, and the iodo group serves as an excellent handle for these transformations. For instance, palladium-catalyzed C-H activation or C-C bond-forming reactions can be initiated using this compound as a precursor. Such methodologies have been instrumental in developing next-generation therapeutics with improved pharmacokinetic profiles.

Moreover, the nitro group provides a means to fine-tune the electronic properties of the pyridine ring. In some cases, nitro-containing heterocycles have been reported to exhibit significant anti-inflammatory or antiviral activities. A recent study published in Bioorganic & Medicinal Chemistry Letters described the synthesis of novel pyridine-based scaffolds incorporating both nitro and trifluoromethoxy groups. The authors demonstrated that these derivatives showed promising activity against viral proteases, underscoring the importance of functional group engineering in drug design.

The versatility of 5-Iodo-3-nitro-2-(trifluoromethoxy)pyridine-4-carboxylic acid extends beyond pharmaceutical applications. Agrochemical researchers have also leveraged this compound to develop new pesticides with enhanced efficacy and environmental safety. The structural motifs present in this molecule are reminiscent of several commercially available herbicides and fungicides that contain pyridine cores. By modifying key functional groups, scientists can generate novel agrochemicals that target specific enzymatic pathways in pests while minimizing toxicity to non-target organisms.

In terms of synthetic methodologies, this compound can be prepared through multi-step organic transformations starting from readily available pyridine derivatives. For example, nucleophilic aromatic substitution (SNAr) reactions can be employed to introduce the iodo and nitro groups at desired positions. Subsequent functionalization steps, such as methylation with trifluoromethanol under acidic conditions or reduction of the nitro group using catalytic hydrogenation, can further diversify the molecular structure.

The role of computational chemistry in optimizing synthetic routes cannot be overstated. Molecular modeling techniques have been increasingly used to predict reaction outcomes and guide experimental design. When working with 5-Iodo-3-nitro-2-(trifluoromethoxy)pyridine-4-carboxylic acid, computational studies can help identify optimal reaction conditions, predict regioselectivity, and assess potential side products. This approach not only accelerates the development process but also reduces waste by minimizing trial-and-error experimentation.

Industrial-scale production of this compound requires careful consideration of safety and environmental factors. While it does not fall under hazardous classifications such as explosives or corrosives, proper handling protocols must be followed to ensure worker safety and prevent contamination. Solvent selection should prioritize low-toxicity options where possible, and waste disposal must comply with regulatory guidelines to minimize ecological impact.

The growing interest in fluorinated compounds has also spurred innovation in green chemistry approaches. Researchers are exploring alternative synthetic routes that reduce reliance on traditional reagents like palladium catalysts or hazardous solvents like dichloromethane (DCM). For instance, photochemical methods have been investigated for introducing fluorine atoms into organic molecules under mild conditions using visible light irradiation.

In conclusion,5-Iodo-3-nitro-2-(trifluoromethoxy)pyridine-4-carboxylic acid (CAS No. 1806132-16-0) represents a cornerstone intermediate in modern chemical synthesis with far-reaching implications across pharmaceuticals and agrochemicals. Its unique structural features—combining an iodine atom,nitro,and trifluoromethoxygroups—make it indispensable for constructing complex molecules with desired biological activities. As research continues to uncover new applications for fluorinated heterocycles,this compound will undoubtedly remain at forefrontof medicinal chemistry innovation.